Cas no 2229049-76-5 (3-5-(methoxymethyl)furan-2-ylpiperidine)

• Product Name: 3-5-(methoxymethyl)furan-2-ylpiperidine
• CAS No: 2229049-76-5
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6264834
• PubChem ID: 165865439
• Update Time: 2025-05-30

3-5-(methoxymethyl)furan-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-5-(methoxymethyl)furan-2-ylpiperidine
• 2229049-76-5
• EN300-1749408
• 3-[5-(methoxymethyl)furan-2-yl]piperidine

• Inchi： 1S/C11H17NO2/c1-13-8-10-4-5-11(14-10)9-3-2-6-12-7-9/h4-5,9,12H,2-3,6-8H2,1H3
• InChI Key： UNMZAFMDPBCYCQ-UHFFFAOYSA-N
• SMILES： O1C(COC)=CC=C1C1CNCCC1

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 34.4Ų

Additional information on 3-5-(methoxymethyl)furan-2-ylpiperidine

3-5-(Methoxymethyl)furan-2-ylpiperidine: A Comprehensive Overview

The compound with CAS No. 2229049-76-5, commonly referred to as 3-5-(methoxymethyl)furan-2-ylpiperidine, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of piperidine, a six-membered cyclic amine, which is further substituted with a methoxymethyl group attached to the furan ring. The combination of these structural elements endows the molecule with intriguing chemical and biological characteristics.

Recent studies have highlighted the importance of furan-containing compounds in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The furan ring, a five-membered aromatic heterocycle, is known for its stability and ability to participate in various chemical reactions. In the case of 3-5-(methoxymethyl)furan-2-ylpiperidine, the furan moiety is further modified with a methoxymethyl group, which introduces additional functional groups that can influence the compound's reactivity and bioavailability.

The synthesis of 3-5-(methoxymethyl)furan-2-ylpiperidine involves a multi-step process that typically begins with the preparation of the furan derivative. Researchers have employed various methodologies, including nucleophilic aromatic substitution and coupling reactions, to achieve the desired substitution pattern on the furan ring. The introduction of the methoxymethyl group is often facilitated through alkylation or acylation reactions, depending on the specific conditions and reagents used.

One of the most promising aspects of this compound lies in its potential as a building block for more complex molecular architectures. The piperidine ring provides a rigid framework that can be further functionalized to introduce additional substituents, thereby expanding its utility in medicinal chemistry. For instance, recent research has explored the use of 3-5-(methoxymethyl)furan-2-ylpiperidine as a precursor for constructing bioactive molecules with enhanced pharmacokinetic profiles.

In terms of biological activity, 3-5-(methoxymethyl)furan-2-ylpiperidine has shown moderate inhibitory effects against certain enzymes associated with inflammatory pathways. This suggests that it could serve as a lead compound for developing anti-inflammatory agents. Additionally, preliminary studies have indicated that this compound may exhibit selective cytotoxicity against cancer cell lines, making it a potential candidate for anticancer drug development.

The structural versatility of 3-5-(methoxymethyl)furan-2-ylpiperidine also makes it an attractive candidate for materials science applications. For example, researchers have investigated its use as a monomer in polymer synthesis, where its unique electronic properties could contribute to the development of advanced materials with tailored functionalities.

From an environmental perspective, understanding the degradation pathways and ecological impact of 3-5-(methoxymethyl)furan-2-ylpiperidine is crucial for ensuring its safe use in various applications. Recent studies have focused on assessing its biodegradability under different environmental conditions, with findings suggesting that it undergoes microbial degradation under aerobic conditions.

In conclusion, 3-5-(methoxymethyl)furan-2-ylpiperidine (CAS No. 2229049765) represents a valuable compound with diverse potential applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as an important tool in modern chemical research. As ongoing studies continue to uncover new insights into its properties and utilities, this compound is likely to play an increasingly significant role in both academic and industrial settings.